Cas no 941868-26-4 (4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one)

• Product Name: 4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one
• CAS No: 941868-26-4
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 6207659
• PubChem ID: 156590402
• Update Time: 2025-06-08

4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one
• 941868-26-4
• 2(1H)-Quinazolinone, 3,4-dihydro-4-imino-3-[(4-methoxyphenyl)methyl]-
• 4-imino-3-[(4-methoxyphenyl)methyl]-4aH-quinazolin-2-one

• Inchi： 1S/C16H15N3O2/c1-21-12-8-6-11(7-9-12)10-19-15(17)13-4-2-3-5-14(13)18-16(19)20/h2-9,13,17H,10H2,1H3
• InChI Key： YYUITIKYYILDOI-UHFFFAOYSA-N
• SMILES： O=C1N=C2C=CC=CC2C(=N)N1CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 281.116426730g/mol
• Monoisotopic Mass: 281.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.8Ų

Additional information on 4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one

Introduction to 4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one (CAS No. 941868-26-4) and Its Applications in Modern Chemical Biology

The compound 4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one (CAS No. 941868-26-4) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacophores. This heterocyclic molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into biological pathways. The presence of a tetrahydroquinazolinone core appended with an imino group and a 4-methoxyphenylmethyl substituent endows it with unique chemical and biological properties that make it a promising candidate for further investigation.

Recent research has highlighted the structural and functional significance of the tetrahydroquinazolinone scaffold in medicinal chemistry. This motif is known for its ability to interact with various biological targets, including enzymes and receptors, making it a versatile platform for drug discovery. The imino group within the molecule introduces a reactive site that can participate in hydrogen bonding or form coordination complexes with metal ions, which is crucial for modulating biological activity. Additionally, the 4-methoxyphenylmethyl moiety contributes to the compound's solubility and bioavailability, factors that are critical for its pharmacological efficacy.

In the context of contemporary pharmaceutical research, compounds like 4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one are being explored for their potential in addressing various diseases. For instance, studies have demonstrated that derivatives of this class can exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The precise arrangement of atoms in this molecule allows for selective binding to target proteins, thereby minimizing off-target effects—a key consideration in drug development. Furthermore, the structural flexibility of the tetrahydroquinazolinone core enables modifications that can enhance binding affinity and metabolic stability.

The synthesis of 4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The introduction of the imino group necessitates careful control of reaction conditions to avoid unwanted side products. Similarly, the attachment of the 4-methoxyphenylmethyl substituent requires precise functionalization techniques to ensure regioselectivity. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one and its biological targets. These simulations have revealed key binding pockets and hydrogen bonding interactions that contribute to its pharmacological activity. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can optimize the structure of this compound to improve its efficacy and selectivity. Such approaches are integral to modern drug discovery pipelines.

The biological activity of 4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one has been evaluated through various in vitro assays. Preliminary results suggest that it possesses inhibitory properties against certain enzymes relevant to inflammatory diseases and neurodegenerative disorders. The compound's ability to modulate these pathways underscores its therapeutic potential. However, further studies are needed to fully elucidate its mechanism of action and assess its safety profile. Preclinical trials will be essential in determining whether this molecule can progress to clinical development.

The role of natural product-inspired scaffolds like tetrahydroquinazolinone cannot be overstated in medicinal chemistry. Many successful drugs have been derived from natural products or their analogs due to their inherent biological activity and structural diversity. The synthesis of 4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one exemplifies how synthetic chemists can mimic nature's designs to create novel therapeutic agents. By integrating insights from natural product chemistry with modern synthetic techniques, researchers continue to expand the chemical space available for drug discovery.

In conclusion,4-imino-3-(4-methoxyphenyl)methyl-1,2,3,4-tetrahydroquinazolin-2-one (CAS No. 941868-26-4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and scaffold architecture makes it an attractive candidate for further exploration as a lead molecule or intermediate in drug development programs. As our understanding of biological pathways continues to evolve,tetrahydroquinazolinone-based compounds like this one will play an increasingly important role in addressing unmet medical needs.